Cas no 1420999-77-4 (2-(1,4-Diazepan-1-yl)-5-nitrobenzo[d]oxazole)

• Product Name: 2-(1,4-Diazepan-1-yl)-5-nitrobenzo[d]oxazole
• CAS No: 1420999-77-4
• MF: C₁₂H₁₄N₄O₃
• MW: 262.264562129974
• CID: 2175573
• Update Time: 2023-08-05

2-(1,4-Diazepan-1-yl)-5-nitrobenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 2-(1,4-Diazepan-1-yl)-5-nitrobenzo[d]oxazole

• Inchi： 1S/C12H14N4O3/c17-16(18)9-2-3-11-10(8-9)14-12(19-11)15-6-1-4-13-5-7-15/h2-3,8,13H,1,4-7H2
• InChI Key： RTELSGGTZWHNAX-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2N=C1N1CCNCCC1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 335
• Topological Polar Surface Area: 87.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles